Cas no 1354-84-3 (Bullatine A)

• Product Name: Bullatine A
• CAS No: 1354-84-3
• MF: C₂₂H₃₃NO₂
• MW: 343.502926588058
• CID: 226276
• PubChem ID: 71300866
• Update Time: 2025-09-20

Bullatine A Chemical and Physical Properties

Names and Identifiers

• Bullatine A
• (1S,5R,8R,11R,14S,16R)-7-Ethyl-5-methyl-12-methylidene-7-azahexacyclo[7.6.2.210,13.01,8.05,16.010,15
• 1ST40302
• (5R,11R,14S,15R,16R)-7-ethyl-5-methyl-12-methylidene-7-azahexacyclo[7.6.2.210,13.01,8.05,16.010,15]nonadecane-11,14-diol
• DTXSID50159330
• 1354-84-3
• DTXCID7081821
• (5R,11R,14S,15R,16R)-7-ethyl-5-methyl-12-methylidene-7-azahexacyclo(7.6.2.210,13.01,8.05,16.010,15)nonadecane-11,14-diol

• Inchi： 1S/C22H33NO2/c1-4-23-11-20(3)7-5-8-22-15(20)10-14(18(22)23)21-9-6-13(12(2)19(21)25)16(24)17(21)22/h13-19,24-25H,2,4-11H2,1,3H3/t13?,14?,15-,16+,17+,18?,19-,20+,21?,22?/m1/s1
• InChI Key： OVXLNQAYPUEDSI-LVIQKLEBSA-N
• SMILES： O[C@H]1C2C(=C)[C@H](C3(CC2)C2C[C@@H]4[C@@]5(C)CCCC4(C2N(CC)C5)[C@H]31)O

Computed Properties

• Exact Mass: 343.25100
• Monoisotopic Mass: 343.251129295 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.7
• Molecular Weight: 343.5

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 488.2±45.0 °C at 760 mmHg
• Flash Point: 242.3±27.4 °C
• PSA: 43.70000
• LogP: 2.75890
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Bullatine A Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids